Cas no 13290-48-7 ((3-methylphenyl)(piperidin-1-yl)methanone)
13290-48-7 structure
Product Name:(3-methylphenyl)(piperidin-1-yl)methanone
CAS No:13290-48-7
MF:C13H17NO
MW:203.280183553696
CID:1231824
PubChem ID:83314
Update Time:2025-04-20
(3-methylphenyl)(piperidin-1-yl)methanone Chemical and Physical Properties
Names and Identifiers
-
- (3-methylphenyl)(piperidin-1-yl)methanone
- 1-(3-Methylbenzoyl)piperidine
- methanone, (3-methylphenyl)-1-piperidinyl-
- Piperidine, 1-(3-methylbenzoyl)-
- (3-methylphenyl)-piperidin-1-ylmethanone
- 3-Methylphenyl(piperidino) ketone
- AA-504/07992063
- R 228
- DTXSID80157844
- R-228
- AKOS003869238
- 13290-48-7
- m-toluic acid piperidide
- SCHEMBL12969
- AI3-31642
-
- Inchi: 1S/C13H17NO/c1-11-6-5-7-12(10-11)13(15)14-8-3-2-4-9-14/h5-7,10H,2-4,8-9H2,1H3
- InChI Key: RZQSYVFYSMVASQ-UHFFFAOYSA-N
- SMILES: O=C(C1C=CC=C(C)C=1)N1CCCCC1
Computed Properties
- Exact Mass: 203.13111
- Monoisotopic Mass: 203.131014166g/mol
- Isotope Atom Count: 0
- Hydrogen Bond Donor Count: 0
- Hydrogen Bond Acceptor Count: 1
- Heavy Atom Count: 15
- Rotatable Bond Count: 1
- Complexity: 221
- Covalently-Bonded Unit Count: 1
- Defined Atom Stereocenter Count: 0
- Undefined Atom Stereocenter Count : 0
- Defined Bond Stereocenter Count: 0
- Undefined Bond Stereocenter Count: 0
- XLogP3: 3.1
- Topological Polar Surface Area: 20.3Ų
Experimental Properties
- PSA: 20.31
(3-methylphenyl)(piperidin-1-yl)methanone Related Literature
-
R. M. Pemberton,J. P. Hart,T. T. Mottram Analyst, 2001,126, 1866-1871
-
Xiaofeng Lin RSC Adv., 2016,6, 9002-9006
-
Eunhak Lim,Jiyoung Heo,Seong Keun Kim Nanoscale, 2019,11, 11369-11378
-
Muniyandi Sankaralingam,So Hyun Jeon,Yong-Min Lee,Mi Sook Seo,Wonwoo Nam Dalton Trans., 2016,45, 376-383
13290-48-7 ((3-methylphenyl)(piperidin-1-yl)methanone) Related Products
- 24686-78-0(1-benzoylpiperidin-4-one)
- 42837-37-6(4-(piperidine-1-carbonyl)aniline)
- 776-75-0(1-Benzoylpiperidine)
- 2782-40-3(Benzamide, N-butyl-)
- 2098070-20-1(2-(3-(Pyridin-3-yl)-1H-pyrazol-1-yl)acetimidamide)
- 2680771-01-9(4-cyclopentyl-3-{(prop-2-en-1-yloxy)carbonylamino}butanoic acid)
- 1444113-98-7(N-(3-cyanothiolan-3-yl)-2-[(2,2,2-trifluoroethyl)sulfanyl]pyridine-4-carboxamide)
- 332062-08-5(Fmoc-S-3-amino-4,4-diphenyl-butyric acid)
- 1270529-38-8(1,2,3,4,5,6-Hexahydro-[2,3]bipyridinyl-6-ol)
- 941977-17-9(N'-(3-chloro-2-methylphenyl)-N-2-(dimethylamino)-2-(naphthalen-1-yl)ethylethanediamide)
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